Cas no 857561-90-1 (1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one
• CAS No: 857561-90-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 4499345
• PubChem ID: 58899859
• Update Time: 2025-08-03

1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-bromo-3,4-dimethoxyphenyl)-
• 1-(2-bromo-3,4-dimethoxyphenyl)ethanone
• 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one
• SCHEMBL11102155
• 857561-90-1
• EN300-1897129

• Inchi： 1S/C10H11BrO3/c1-6(12)7-4-5-8(13-2)10(14-3)9(7)11/h4-5H,1-3H3
• InChI Key： OQRBZVGIYPIAES-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C(OC)=C1Br)C

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one

Introduction to 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one (CAS No. 857561-90-1)

1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 857561-90-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated aromatic ring substituted with methoxy groups and an acetyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its framework makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

The structure of 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one consists of a benzene ring substituted at the 2-position with a bromine atom, while the 3 and 4 positions are occupied by methoxy groups. The ketone functionality is located at the 1-position of the ethyl chain attached to the benzene ring. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays.

In recent years, there has been a growing interest in exploring the pharmacological potential of bromoarylketones. These compounds have shown promise as scaffolds for developing drugs targeting various diseases, including cancer and neurological disorders. The bromine atom in 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, thereby expanding the chemical space available for drug discovery.

Moreover, the methoxy groups on the aromatic ring contribute to the lipophilicity and metabolic stability of the molecule. This makes it an attractive candidate for further derivatization into more complex pharmacophores. The ketone group can also undergo reduction to form secondary alcohols or participate in condensation reactions to form heterocyclic structures. These reactivities make 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one a valuable building block in synthetic chemistry.

Recent studies have highlighted the role of bromoarylketones in medicinal chemistry. For instance, derivatives of this class have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The bromine atom, being part of a halogenated aromatic system, can enhance binding affinity to biological targets due to its ability to engage in π-stacking interactions and polar interactions with amino acid residues in proteins.

One notable application of 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as Alzheimer's and cancer. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The structural features of 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one, including its aromatic ring system and functional groups, make it an ideal candidate for modulating PPIs.

The pharmaceutical industry has also explored the use of bromoarylketones as intermediates in the synthesis of antiviral and antibacterial agents. The ability to easily modify these compounds through cross-coupling reactions allows for rapid diversification of molecular structures, which is crucial for identifying potent inhibitors against viral enzymes or bacterial pathogens. For example, derivatives of 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one have been shown to exhibit inhibitory activity against enzymes such as proteases and polymerases.

In conclusion, 1-(2-bromo-3,4-dimethoxyphenyl)ethan-1-one (CAS No. 857561-90-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely that its importance in drug discovery will only grow further.